Cas no 31334-80-2 (1-Nonanol,4,4,8,8-tetramethyl-)

• Product Name: 1-Nonanol,4,4,8,8-tetramethyl-
• CAS No: 31334-80-2
• MF: C₁₃H₂₈O
• MW: 200.360824584961
• CID: 318975
• PubChem ID: 3084534
• Update Time: 2025-04-19

1-Nonanol,4,4,8,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanol,4,4,8,8-tetramethyl-
• 4,4,8,8-tetramethylnonan-1-ol
• 4,4,8,8-Tetramethyl-1-nonanol
• NS00029061
• 31334-80-2
• 1-Nonanol, 4,4,8,8-tetramethyl-
• DTXSID2067614

• Inchi： 1S/C13H28O/c1-12(2,3)8-6-9-13(4,5)10-7-11-14/h14H,6-11H2,1-5H3
• InChI Key： WKTVRTJDPYXQSZ-UHFFFAOYSA-N
• SMILES： OCCCC(C)(C)CCCC(C)(C)C

Computed Properties

• Exact Mass: 200.21414
• Monoisotopic Mass: 200.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.832
• Boiling Point: 234.5°C at 760 mmHg
• Flash Point: 97.6°C
• Refractive Index: 1.442
• PSA: 20.23